Cas no 87841-90-5 (2-Pentanone, 5-phenoxy-)

• Product Name: 2-Pentanone, 5-phenoxy-
• CAS No: 87841-90-5
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 651763
• PubChem ID: 13214210
• Update Time: 2025-04-19

2-Pentanone, 5-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone, 5-phenoxy-
• 5-phenoxypentan-2-one
• SCHEMBL4055883
• DTXSID70528660
• 87841-90-5

• Inchi： 1S/C11H14O2/c1-10(12)6-5-9-13-11-7-3-2-4-8-11/h2-4,7-8H,5-6,9H2,1H3
• InChI Key： PTJYQTLCUCKWMM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCCC(C)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų